2-(dimethylamino)-6,7-dimethyl-5,6,7,8-tetrahydro-1H-pteridin-4-one

• Molecular Formula: C10H17N5O
• Molecular Weight: 223.28 g/mol
• IUPAC Name: 2-(dimethylamino)-6,7-dimethyl-5,6,7,8-tetrahydro-3H-pteridin-4-one
• InChI: InChI=1S/C10H17N5O/c1-5-6(2)12-8-7(11-5)9(16)14-10(13-8)15(3)4/h5-6,11H,1-4H3,(H2,12,13,14,16)
• InChI Key: AJYOESSYMNNERE-UHFFFAOYSA-N
• Canonical SMILES: CC1C(NC2=C(N1)C(=O)NC(=N2)N(C)C)C

Description

2-(dimethylamino)-6,7-dimethyl-5,6,7,8-tetrahydro-4(3H)-pteridinone is a chemical compound with a complex structure that includes a pteridinone core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(dimethylamino)-6,7-dimethyl-5,6,7,8-tetrahydro-4(3H)-pteridinone typically involves multiple steps. One common method includes the reaction of dimethylamine with a suitable precursor under controlled conditions. The reaction conditions often require specific temperatures and pH levels to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process might include the use of catalysts and continuous flow reactors to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

2-(dimethylamino)-6,7-dimethyl-5,6,7,8-tetrahydro-4(3H)-pteridinone can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like dimethylamine. The reaction conditions vary depending on the desired transformation but often include specific temperatures, solvents, and catalysts .

Major Products Formed

The major products formed from these reactions depend on the specific reaction pathway. For example, oxidation may yield a more oxidized form of the compound, while reduction may yield a more reduced form. Substitution reactions can introduce new functional groups into the molecule .

Scientific Research Applications

2-(dimethylamino)-6,7-dimethyl-5,6,7,8-tetrahydro-4(3H)-pteridinone has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic effects in treating various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(dimethylamino)-6,7-dimethyl-5,6,7,8-tetrahydro-4(3H)-pteridinone involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological processes. The compound may exert its effects by modulating the activity of these targets, leading to changes in cellular functions and pathways .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-(dimethylamino)-6,7-dimethyl-5,6,7,8-tetrahydro-4(3H)-pteridinone include other pteridinone derivatives and compounds with similar structural features. Examples include:

• 2-(dimethylamino)ethanol
• 2-(dimethylamino)ethyl methacrylate
• 2-(dimethylamino)methylidene derivatives

Uniqueness

What sets 2-(dimethylamino)-6,7-dimethyl-5,6,7,8-tetrahydro-4(3H)-pteridinone apart from similar compounds is its specific structure and the unique combination of functional groups.